Cas no 1213633-32-9 ((1R)-1-(isoquinolin-1-yl)ethan-1-amine)

• Product Name: (1R)-1-(isoquinolin-1-yl)ethan-1-amine
• CAS No: 1213633-32-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6078430
• PubChem ID: 49833951
• Update Time: 2025-08-05

(1R)-1-(isoquinolin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, α-methyl-, (αR)-
• (1R)-1-(isoquinolin-1-yl)ethan-1-amine
• SCHEMBL6748371
• 1213633-32-9
• EN300-3099050
• AKOS017508528

• Inchi： 1S/C11H12N2/c1-8(12)11-10-5-3-2-4-9(10)6-7-13-11/h2-8H,12H2,1H3/t8-/m1/s1
• InChI Key： OQHHJZSNZSTOQC-MRVPVSSYSA-N
• SMILES： C1([C@@H](C)N)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 313.0±17.0 °C(Predicted)
• pka: 8.78±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (1R)-1-(isoquinolin-1-yl)ethan-1-amine

Compound CAS No. 1213633-32-9: (1R)-1-(Isoquinolin-1-yl)ethan-1-amine

The compound with CAS No. 1213633-32-9, commonly referred to as (1R)-1-(Isoquinolin-1-yl)ethan-1-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The isoquinoline moiety, a heterocyclic aromatic structure, is a key feature of this compound, contributing to its unique chemical properties and bioactivity.

Recent studies have highlighted the importance of (1R)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. The stereochemistry at the chiral center plays a crucial role in its interaction with biological targets, such as enzymes and receptors. Researchers have demonstrated that the (1R)-enantiomer exhibits superior binding affinity compared to its (S)-counterpart, making it a promising candidate for therapeutic applications.

The synthesis of (1R)-1-(Isoquinolin-1-yl)ethan-1-amine involves a multi-step process that combines principles of organic synthesis and stereochemistry. Key steps include the formation of the isoquinoline ring system, followed by selective substitution at the nitrogen atom to introduce the ethanamine group. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high enantiomeric excess, ensuring the production of the desired (R)-enantiomer.

From a biological standpoint, this compound has shown remarkable activity in various assays targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings indicate that (1R)-configuration enhances its ability to inhibit key enzymes involved in tumor progression, making it a potential candidate for anti-cancer drug development. Additionally, studies on its anti-inflammatory properties suggest its utility in treating chronic inflammatory conditions.

The structural versatility of (R)-enantiomer allows for further functionalization and optimization. Researchers are exploring strategies to modify substituents on the isoquinoline ring to enhance solubility, stability, and bioavailability. These efforts are supported by computational modeling techniques, which provide insights into the molecular interactions and optimize drug-like properties.

In conclusion, (1R)-1-(Isoquinolin-1-yl)ethan-1-amine represents a compelling molecule with significant potential in pharmaceutical research. Its unique combination of stereochemical properties and biological activity positions it as a valuable tool in drug discovery pipelines. Continued research into its synthesis, structure-function relationships, and therapeutic applications will undoubtedly yield further advancements in this field.